1-(4-fluorophenyl)-5-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(4-fluorophenyl)-5-[3-oxo-3-(4-pyrimidin-2-ylpiperazin-1-yl)propyl]pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C22H21FN8O2/c23-16-2-4-17(5-3-16)31-20-18(14-27-31)21(33)30(15-26-20)9-6-19(32)28-10-12-29(13-11-28)22-24-7-1-8-25-22/h1-5,7-8,14-15H,6,9-13H2
• InChI Key: PDGBTFXQICABPC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)CCN3C=NC4=C(C3=O)C=NN4C5=CC=C(C=C5)F
• Molecular Formula: C22H21FN8O2
• Molecular Weight: 448.5 g/mol

Description

1-(4-fluorophenyl)-5-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C22H21FN8O2 and its molecular weight is 448.462. The purity is usually 95%.
BenchChem offers high-quality 1-(4-fluorophenyl)-5-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-fluorophenyl)-5-(3-oxo-3-(4-(pyrimidin-2-yl)piperazin-1-yl)propyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

A study by Naito et al. (2005) detailed the synthesis and evaluation of novel pyrimidinyl pyrazole derivatives, including compounds similar to the one , for their antitumor activity. These compounds were tested in vitro and in vivo, showing significant cytotoxicity against various tumor cell lines and potent antitumor activity, particularly when incorporating 3-fluoro-5-substituted phenylpiperazinyl groups (Naito et al., 2005).

Antimicrobial and Antibacterial Applications

Research by Yurttaş et al. (2016) synthesized dithiocarbamate derivatives bearing a pyrimidin-2-ylpiperazin-1-carbodithiodate moiety, demonstrating significant antimicrobial activity against various microorganism strains. This study underscores the potential of such compounds in developing new antimicrobial agents (Yurttaş et al., 2016).

Interaction with Biological Proteins

A paper by He et al. (2020) explored the synthesis of water-soluble pyrazolo[1,5-a]pyrimidine derivatives and their interactions with bovine serum albumin (BSA), offering insights into how these compounds might interact with proteins in biological systems. This research indicates the relevance of such compounds in studying drug-protein interactions and potentially guiding the design of new therapeutic agents (He et al., 2020).

Development of New Inhibitors

Su et al. (2021) synthesized and evaluated novel pyrazolo[3,4‐d]pyrimidin‐4‐one derivatives for their anti‐phosphodiesterase‐5 (PDE‐5) activity, a crucial target for treating various disorders. Some of these compounds demonstrated better inhibitory activity against PDE‐5, highlighting their potential in developing new therapeutic agents for diseases related to PDE‐5 dysfunction (Su et al., 2021).